Cas no 6270-02-6 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 6270-02-6
- 3-[bis(2-hydroxyethyl)amino]-1-(4-methoxyphenyl)propan-1-one
- SCHEMBL13562577
- NSC-34195
- DTXSID80283915
- NSC34195
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- Inchi: InChI=1S/C14H21NO4/c1-19-13-4-2-12(3-5-13)14(18)6-7-15(8-10-16)9-11-17/h2-5,16-17H,6-11H2,1H3
- InChI Key: LZVPLEKAKIZRAD-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C(=O)CCN(CCO)CCO
Computed Properties
- Exact Mass: 267.14713
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 70
Related Literature
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1. Book reviews
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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4. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
6270-02-6 ( ) Related Products
- 867382-41-0(3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid)
- 2098120-31-9(1-(1-cyclobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)
- 2228943-92-6(3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)-2,2-dimethylpropanoic acid)
- 896843-40-6(N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylpropanamide)
- 2248371-63-1(2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-methyl 1-methyl-1H-pyrrole-2,5-dicarboxylate)
- 13379-98-1(N-(3-Hydroxy-Propyl)-4-Methyl-Benzenesulfonamide)
- 1408108-03-1(3-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)
- 1021208-53-6(2-methylphenyl 2-(4-methylbenzenesulfonamido)acetate)
- 1352541-95-7(2-(6-Cyclohexylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)
- 2228930-65-0(3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropanoic acid)
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